Cas no 2060063-13-8 (2-(bromomethyl)-4-tert-butyloxolane)

• Product Name: 2-(bromomethyl)-4-tert-butyloxolane
• CAS No: 2060063-13-8
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• MDL: MFCD30502431
• CID: 5173811
• PubChem ID: 131408681
• Update Time: 2025-07-19

2-(bromomethyl)-4-tert-butyloxolane Chemical and Physical Properties

Names and Identifiers

• CID 131408681
• Furan, 2-(bromomethyl)-4-(1,1-dimethylethyl)tetrahydro-
• 2-(bromomethyl)-4-tert-butyloxolane

• MDL： MFCD30502431
• Inchi： 1S/C9H17BrO/c1-9(2,3)7-4-8(5-10)11-6-7/h7-8H,4-6H2,1-3H3
• InChI Key： OGJVXDKKBLBMRF-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C)C)CC1CBr

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 235.9±13.0 °C(Predicted)

Additional information on 2-(bromomethyl)-4-tert-butyloxolane

Comprehensive Overview of 2-(bromomethyl)-4-tert-butyloxolane (CAS No. 2060063-13-8): Properties, Applications, and Industry Trends

The chemical compound 2-(bromomethyl)-4-tert-butyloxolane (CAS No. 2060063-13-8) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. This brominated oxolane derivative features a unique molecular structure, combining a bromomethyl functional group with a tert-butyl-substituted oxolane ring. Its versatility in synthetic chemistry stems from the reactivity of the bromomethyl moiety, which serves as a key handle for further modifications, making it valuable for constructing complex molecular architectures.

In recent years, the demand for 2-(bromomethyl)-4-tert-butyloxolane has surged due to its role in synthesizing bioactive molecules. Researchers frequently search for "bromomethyl oxolane derivatives" or "tert-butyl substituted heterocycles" when exploring novel synthetic routes. The compound’s CAS No. 2060063-13-8 is often queried in chemical databases, reflecting its growing importance in medicinal chemistry. Its stability under mild conditions and compatibility with diverse reaction protocols further enhance its utility.

From an industrial perspective, 2-(bromomethyl)-4-tert-butyloxolane aligns with the trend toward sustainable and efficient synthetic methodologies. Innovations in catalytic processes, such as photoredox catalysis or flow chemistry, have been applied to optimize its production. Environmental concerns have also driven interest in greener alternatives for bromination reactions, a topic frequently searched alongside "bromomethyl compound synthesis." Companies are investing in technologies to minimize waste and improve atom economy in the manufacture of such intermediates.

The compound’s applications extend to material science, where its structural features contribute to the development of advanced polymers and liquid crystals. Searches for "functionalized oxolanes in materials" often highlight its potential in creating thermally stable or optically active materials. Additionally, its role in asymmetric synthesis—addressing queries like "chiral building blocks for pharmaceuticals"—demonstrates its cross-disciplinary relevance.

Quality control and analytical characterization of 2-(bromomethyl)-4-tert-butyloxolane are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed, as indicated by searches for "CAS 2060063-13-8 analysis methods." Regulatory compliance, including REACH and FDA guidelines, further underscores the need for high-purity standards in its commercial supply.

Looking ahead, the compound’s adaptability positions it as a candidate for emerging fields like bioconjugation and prodrug design. With increasing interest in targeted drug delivery systems, searches for "bromomethyl linkers in bioconjugates" have risen. Collaborative efforts between academia and industry continue to explore its untapped potential, ensuring 2-(bromomethyl)-4-tert-butyloxolane remains a focal point in innovative chemical research.